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Compound of Interest

Compound Name: 1,5-Dibromo-2,3-difluorobenzene

Cat. No.: B2742487 Get Quote

An In-depth Technical Guide to the Material Safety and Handling of 1,5-Dibromo-2,3-
difluorobenzene

This guide provides a comprehensive overview of the material safety, handling, and emergency

protocols for 1,5-Dibromo-2,3-difluorobenzene (CAS RN: 811713-09-4). Recognizing that

detailed experimental safety data for this specific isomer is not extensively published, this

document establishes a robust safety framework by synthesizing available information on the

target compound with data from its structural isomers. This approach ensures that researchers,

scientists, and drug development professionals can operate with a high degree of caution and

informed foresight.

Section 1: Chemical Identity and Physicochemical
Profile
1,5-Dibromo-2,3-difluorobenzene is a halogenated aromatic compound. Its structure and

properties are foundational to understanding its reactivity and potential hazards.

Table 1: Core Identification of 1,5-Dibromo-2,3-difluorobenzene
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Identifier Data Source

CAS Number 811713-09-4 [1]

Molecular Formula C₆H₂Br₂F₂ [1]

Molecular Weight 271.88 g/mol [1][2]

Canonical SMILES C1=C(C=C(C(=C1F)F)Br)Br [1]

| Storage | Sealed in dry, Room Temperature |[1] |

While specific experimental data for 1,5-Dibromo-2,3-difluorobenzene is sparse, an analysis

of its isomers provides critical context for predicting its physical state, volatility, and solubility,

which are key inputs for a comprehensive risk assessment.

Table 2: Comparative Physicochemical Properties of Dibromo-difluorobenzene Isomers

Compound
CAS
Number

Molecular
Weight (
g/mol )

Form/State
Melting
Point (°C)

Boiling
Point (°C)

1,4-
Dibromo-
2,5-
difluoroben
zene

327-51-5 271.88 Solid 60-62
96 @ 20
mmHg

1,2-Dibromo-

4,5-

difluorobenze

ne

64695-78-9 271.88
White

Crystals
32.5 - 33.5 208

| 1-Bromo-3,5-difluorobenzene | 461-96-1 | 192.99 | Liquid | -27 | 140 |

Section 2: Hazard Identification and GHS
Classification
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The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazards. The known classifications for 1,5-Dibromo-2,3-difluorobenzene
point to significant health risks upon exposure.[1]

Table 3: GHS Hazard Statements for 1,5-Dibromo-2,3-difluorobenzene

GHS Code Hazard Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

| H332 | Harmful if inhaled |

Source:[1]

A comparative analysis with its isomers reveals a consistent pattern of irritation and potential

for more severe hazards, such as target organ toxicity and environmental damage. This

underscores the necessity of treating 1,5-Dibromo-2,3-difluorobenzene as a substance with

multiple potential hazards.

Table 4: Comparative GHS Classifications of Related Isomers
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Hazard
1,5-Dibromo-2,4-
difluorobenzene[2]

1,4-Dibromo-2,5-
difluorobenzene[3]
[4]

1-Bromo-3,5-
difluorobenzene[5]

Acute Toxicity (Oral) Not Classified Not Classified
Harmful if
swallowed (H302)

Skin Irritation
Causes skin irritation

(H315)

Causes skin irritation

(H315)

Causes skin irritation

(H315)

Eye Irritation
Causes serious eye

irritation (H319)

Causes serious eye

irritation (H319)
Not Classified

Respiratory Irritation
May cause respiratory

irritation (H335)

May cause respiratory

irritation (H335)
Not Classified

Skin Sensitization Not Classified Not Classified
May cause an allergic

skin reaction (H317)

Flammability Not Classified Not Classified
Flammable liquid and

vapor (H226)

| Aquatic Hazard | Not Classified | Not Classified | Very toxic to aquatic life with long lasting

effects (H410) |

Expert Insight: The consistent classification for skin and eye irritation across multiple isomers

strongly suggests that 1,5-Dibromo-2,3-difluorobenzene will exhibit similar properties. The

flammability and aquatic toxicity of the monofunctionalized analogue (1-Bromo-3,5-

difluorobenzene) warrant a cautious approach, assuming the target compound may also pose

these risks until proven otherwise.

Section 3: Safe Handling and Engineering Controls
A multi-layered approach to safety, combining engineering controls with rigorous personal

practices, is essential for mitigating the risks associated with handling this compound.

Core Principles of Safe Handling:
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Engineering Controls: All manipulations should be conducted in a certified chemical fume

hood to prevent inhalation of vapors or aerosols.[6] An eyewash station and safety shower

must be readily accessible.[7]

Avoid Incompatibilities: Keep away from strong oxidizing agents, as these are common

incompatibilities for halogenated aromatic compounds.[6][7][8]

Prevent Ignition: Store away from heat, sparks, and open flames.[7][8] Use non-sparking

tools and ground containers during transfer to prevent static discharge, especially given the

flammability of related compounds.[7][8]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[7] Do not

eat, drink, or smoke in the laboratory.[7]
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Preparation Phase

Handling Phase

Post-Handling Phase

Conduct Risk Assessment
(Review SDS of Isomers)

Verify Fume Hood
Certification

Don Appropriate PPE
(See Section 4)
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Fume Hood

Ground Equipment
During Transfers

Keep Container
Tightly Closed

Store in Cool, Dry,
Well-Ventilated Area
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Incompatible Materials
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Licensed Contractor

Click to download full resolution via product page

Caption: A typical laboratory workflow for handling 1,5-Dibromo-2,3-difluorobenzene.
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Section 4: Personal Protective Equipment (PPE)
The selection and proper use of PPE is the final barrier between the researcher and chemical

exposure. Given the known hazards, the following PPE is mandatory.

Table 5: Personal Protective Equipment (PPE) Specifications

Protection Type Recommended Equipment
Rationale and Field
Insights

Eye and Face

Chemical splash goggles
conforming to EN166 or
OSHA standards. A face
shield should be worn for
bulk transfers.

Safety glasses are
insufficient as they do not
protect from splashes.[9]
The compound is a
confirmed serious eye
irritant.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Inspect gloves for integrity

before each use.

Prevents skin contact, which

causes irritation and may lead

to an allergic reaction.[6][8]

Always consult a glove

compatibility chart.

Body Protection

A laboratory coat is mandatory.

A chemically impervious apron

or coveralls are recommended

for larger quantities.

Protects against incidental

splashes and contamination of

personal clothing.[9]

| Respiratory | Use is mandated within a chemical fume hood. If ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge is necessary. | The compound is

harmful if inhaled.[1] Engineering controls are the primary method of respiratory protection. |

Caption: Decision logic for selecting appropriate PPE based on experimental scale.

Section 5: First Aid and Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
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Table 6: Emergency First Aid Measures

Exposure Route Action

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. Seek immediate
medical attention.[8][9]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation or

a rash occurs.[7][8][9]

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[7][8][9]

| Ingestion | Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward. Call a physician or poison control center immediately.[8][9] |

Spill Response Protocol:

Evacuate and Ventilate: Ensure the area is well-ventilated and restrict access.

Remove Ignition Sources: Immediately extinguish any open flames and turn off spark-

producing equipment.[8][9]

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to soak up the spill.[8][9]

Collect Waste: Carefully sweep or scoop the absorbed material into a suitable, closed

container for disposal.[8][9] Use spark-proof tools.[8]

Decontaminate: Clean the spill area thoroughly.
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Disposal: The collected waste is considered hazardous and must be disposed of through an

approved waste disposal plant.[8][9] Do not let the chemical enter the environment.[8][9]

Section 6: Stability, Reactivity, and Disposal
Reactivity: The compound is stable under normal storage conditions.[6][7]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[7][8]

Incompatible Materials: Avoid contact with strong oxidizing agents.[6][7][8]

Hazardous Decomposition Products: Thermal decomposition may produce carbon monoxide

(CO), carbon dioxide (CO2), hydrogen halides (HBr), and gaseous hydrogen fluoride (HF).[7]

[8]

Disposal: This material and its container must be disposed of as hazardous waste.[8]

Contact a licensed professional waste disposal service and follow all local, state, and federal

regulations.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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